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Compound of Interest

Compound Name: 6,12-Dibromochrysene

Cat. No.: B144511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, physical properties, and a detailed synthesis protocol for 6,12-Dibromochrysene.

This compound serves as a valuable building block in the development of advanced organic

electronic materials, particularly for Organic Light-Emitting Diodes (OLEDs).

Molecular Structure and Formula
6,12-Dibromochrysene is a polycyclic aromatic hydrocarbon (PAH) with the chemical formula

C₁₈H₁₀Br₂.[1][2][3] Its structure consists of a chrysene core with two bromine atoms substituted

at the 6 and 12 positions. This specific substitution pattern significantly influences the

molecule's electronic properties and reactivity, making it a key intermediate in the synthesis of

novel organic semiconductors.[1][2]

Molecular Formula: C₁₈H₁₀Br₂

Molecular Weight: 386.09 g/mol [3]

IUPAC Name: 6,12-dibromochrysene[1]

CAS Number: 131222-99-6[1][2][3][4]
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Quantitative Data Summary
The following table summarizes the key quantitative data for 6,12-Dibromochrysene, compiled

from various sources.

Property Value Source(s)

Molecular Weight 386.09 g/mol [3]

Melting Point 284 °C [2][5][6]

Boiling Point (Predicted) 526.8 ± 23.0 °C at 760 mmHg [4][5][6]

Density (Predicted) 1.722 g/cm³ [2][4][5][6]

Flash Point (Predicted) 315.3 °C [4]

LogP 6.67120 [7]

Appearance
White to light yellow

powder/crystal
[2][5]

Experimental Protocol: Synthesis of 6,12-
Dibromochrysene
This section details a common experimental procedure for the synthesis of 6,12-
Dibromochrysene from chrysene.

Materials:

Chrysene

Bromine (Br₂)

Carbon tetrachloride (CCl₄)

Toluene

Equipment:
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500 mL three-necked flask

Stirring apparatus

Dropping funnel

Reflux condenser

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Recrystallization apparatus

Procedure:

Reaction Setup: In a 500 mL three-necked flask equipped with a stirrer, dropping funnel, and

reflux condenser, add 15.16 g (66.4 mmol) of chrysene and 350 mL of carbon tetrachloride.

[5][8][9]

Bromination: Stir the mixture at room temperature. Slowly add 21 g (131 mmol) of bromine

dropwise from the dropping funnel over a period of 100 minutes.[5][8][9]

Reflux: After the addition of bromine is complete, heat the reaction mixture to reflux and

maintain it for 3 hours.[5][8][9]

Isolation: Cool the reaction mixture to room temperature. The product will precipitate out of

the solution. Collect the precipitated crystals by filtration.[5][8][9]

Purification: Purify the crude product by recrystallization from toluene to obtain pure 6,12-
Dibromochrysene as white crystals.[5][8][9]

Expected Yield: Approximately 19.5 g (76.1% yield) of 6,12-Dibromochrysene.[5][8]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 6,12-Dibromochrysene.
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Caption: Synthesis workflow for 6,12-Dibromochrysene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b144511#molecular-structure-and-formula-of-6-12-
dibromochrysene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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